Cas no 1806533-03-8 (Ethyl 4-(1-chloro-2-oxopropyl)-2-methoxybenzoate)

• Product Name: Ethyl 4-(1-chloro-2-oxopropyl)-2-methoxybenzoate
• CAS No: 1806533-03-8
• MF: C₁₃H₁₅ClO₄
• MW: 270.708803415298
• CID: 4957978
• Update Time: 2025-05-21

Ethyl 4-(1-chloro-2-oxopropyl)-2-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(1-chloro-2-oxopropyl)-2-methoxybenzoate

• Inchi： 1S/C13H15ClO4/c1-4-18-13(16)10-6-5-9(7-11(10)17-3)12(14)8(2)15/h5-7,12H,4H2,1-3H3
• InChI Key： JEPDTBBIACASTI-UHFFFAOYSA-N
• SMILES： ClC(C(C)=O)C1C=CC(C(=O)OCC)=C(C=1)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 305
• XLogP3: 2.5
• Topological Polar Surface Area: 52.6

Additional information on Ethyl 4-(1-chloro-2-oxopropyl)-2-methoxybenzoate

Ethyl 4-(1-chloro-2-oxopropyl)-2-methoxybenzoate (CAS No. 1806533-03-8): A Comprehensive Overview

Ethyl 4-(1-chloro-2-oxopropyl)-2-methoxybenzoate, identified by its CAS number 1806533-03-8, is a compound of significant interest in the field of chemical and pharmaceutical research. This organic compound, featuring a benzoate core with specific functional groups, has garnered attention due to its potential applications in various scientific domains. The structure of this molecule, characterized by its Ethyl 4-(1-chloro-2-oxopropyl)-2-methoxybenzoate moiety, suggests a unique set of chemical properties that make it a valuable candidate for further investigation.

The benzoate group is a well-known moiety in organic chemistry, often found in pharmaceuticals and agrochemicals due to its stability and reactivity. In the case of Ethyl 4-(1-chloro-2-oxopropyl)-2-methoxybenzoate, the presence of a chloro-substituted propyl group and a methoxy group on the benzene ring introduces additional layers of complexity. These substituents can influence the compound's solubility, reactivity, and biological activity, making it a promising candidate for synthetic chemistry and drug development.

Recent research has highlighted the importance of functionalized benzoates in the development of novel therapeutic agents. The Ethyl 4-(1-chloro-2-oxopropyl)-2-methoxybenzoate structure has been explored for its potential in creating new derivatives with enhanced pharmacological properties. Studies have shown that modifications to the benzoate core can lead to compounds with improved bioavailability and target specificity, which are crucial factors in drug design.

One of the key areas where Ethyl 4-(1-chloro-2-oxopropyl)-2-methoxybenzoate shows promise is in the field of medicinal chemistry. The chloro-substituent on the propyl group can participate in various chemical reactions, allowing for the synthesis of complex molecules with tailored properties. This flexibility makes it an attractive building block for medicinal chemists looking to develop new drugs.

The methoxy group on the benzene ring also plays a significant role in determining the compound's behavior. Methoxy-substituted benzoates are known to exhibit certain biological activities, including anti-inflammatory and antioxidant properties. These activities have been extensively studied in recent years, leading to the development of several methoxy-substituted benzoates as lead compounds for drug discovery.

In addition to its pharmaceutical applications, Ethyl 4-(1-chloro-2-oxopropyl)-2-methoxybenzoate has potential uses in other areas such as material science and chemical synthesis. The unique structure of this compound allows it to serve as an intermediate in the synthesis of more complex molecules, which can be useful in various industrial processes.

Current research efforts are focused on optimizing synthetic routes to produce Ethyl 4-(1-chloro-2-oxopropyl)-2-methoxybenzoate more efficiently and cost-effectively. Advances in synthetic methodologies have enabled chemists to access this compound in higher yields and purities, facilitating further studies on its properties and applications.

The biological activity of Ethyl 4-(1-chloro-2-oxopropyl)-2-methoxybenzoate is another area of active investigation. Preliminary studies suggest that this compound may have inhibitory effects on certain enzymes and receptors, making it a potential candidate for treating various diseases. Further research is needed to fully elucidate its mechanism of action and therapeutic potential.

One notable aspect of Ethyl 4-(1-chloro-2-oxopropyl)-2-methoxybenzoate is its structural similarity to other known bioactive compounds. This similarity suggests that it may share some biological activities with these compounds, providing a basis for further exploration. Comparative studies between Ethyl 4-(1-chloro-2-oxopropyl)-2-methoxybenzoate and related molecules can provide valuable insights into its pharmacological profile.

The synthesis and characterization of Ethyl 4-(1-chloro-2-oxopropyl)-2-methoxybenzoate have also contributed to advancements in analytical chemistry techniques. The development of new methods for analyzing complex organic molecules has been essential for understanding the properties of this compound and similar derivatives.

In conclusion, Ethyl 4-(1-chloro-2-oxopropyl)-2-methoxybenzoate (CAS No. 1806533-03-8) is a multifaceted compound with significant potential in various scientific fields. Its unique structure and functional groups make it an attractive candidate for further research in medicinal chemistry, material science, and chemical synthesis. As our understanding of this compound grows, so too will its applications and contributions to science and industry.